Cas no 2229140-43-4 (1-(furan-3-yl)cyclopropylmethanol)

• Product Name: 1-(furan-3-yl)cyclopropylmethanol
• CAS No: 2229140-43-4
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 6108530
• PubChem ID: 165723465
• Update Time: 2025-11-01

1-(furan-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)cyclopropylmethanol
• EN300-1833039
• [1-(furan-3-yl)cyclopropyl]methanol
• 2229140-43-4

• Inchi： 1S/C8H10O2/c9-6-8(2-3-8)7-1-4-10-5-7/h1,4-5,9H,2-3,6H2
• InChI Key： FKQAQLJBQBTVKE-UHFFFAOYSA-N
• SMILES： OCC1(C2=COC=C2)CC1

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 33.4Ų

Additional information on 1-(furan-3-yl)cyclopropylmethanol

1-(Furan-3-yl)cyclopropylmethanol: A Comprehensive Overview

1-(Furan-3-yl)cyclopropylmethanol (CAS No. 2229140-43-4) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct furan and cyclopropyl moieties, offers a rich platform for exploring novel chemical and biological properties. In this article, we delve into the structural features, synthesis methods, biological activities, and potential applications of 1-(furan-3-yl)cyclopropylmethanol.

The molecular structure of 1-(furan-3-yl)cyclopropylmethanol is composed of a cyclopropyl ring attached to a furan ring through a methylene bridge. The cyclopropyl ring, known for its high ring strain, imparts unique reactivity and stability to the molecule. The furan ring, on the other hand, is an important heterocyclic moiety found in numerous natural products and pharmaceuticals. The combination of these two rings in 1-(furan-3-yl)cyclopropylmethanol results in a compound with a diverse range of chemical properties and potential biological activities.

The synthesis of 1-(furan-3-yl)cyclopropylmethanol has been explored using various methodologies. One common approach involves the reaction of 3-furyl magnesium bromide with cyclopropylcarboxaldehyde followed by reduction to form the alcohol. This method is efficient and scalable, making it suitable for both laboratory and industrial settings. Recent advancements in catalytic methods have also led to more environmentally friendly and cost-effective synthetic routes. For instance, the use of transition metal catalysts has been reported to improve yield and selectivity in the synthesis of 1-(furan-3-yl)cyclopropylmethanol.

In terms of biological activity, 1-(furan-3-yl)cyclopropylmethanol has shown promising results in several areas. Studies have indicated that this compound exhibits antioxidant properties, which are crucial for protecting cells from oxidative stress and related diseases. Additionally, preliminary research suggests that 1-(furan-3-yl)cyclopropylmethanol may have anti-inflammatory effects, making it a potential candidate for the development of new anti-inflammatory drugs. These findings are supported by in vitro assays that demonstrate the compound's ability to inhibit key inflammatory mediators such as prostaglandins and cytokines.

Beyond its antioxidant and anti-inflammatory properties, 1-(furan-3-yl)cyclopropylmethanol has also been investigated for its potential as a lead compound in drug discovery. The unique structural features of this molecule make it an attractive scaffold for modifying and optimizing to enhance specific biological activities. For example, researchers have explored the effects of substituting different functional groups on the cyclopropyl or furan rings to improve potency and selectivity. These efforts have led to the identification of several analogs with enhanced pharmacological profiles.

The potential applications of 1-(furan-3-yl)cyclopropylmethanol extend beyond pharmaceuticals. In materials science, this compound has been studied for its use in developing new polymers and coatings with improved mechanical properties and thermal stability. The presence of the cyclopropyl ring can enhance the rigidity and strength of polymer chains, while the furan ring can contribute to better adhesion and flexibility. These characteristics make 1-(furan-3-yl)cyclopropylmethanol-based materials suitable for various industrial applications.

In conclusion, 1-(Furan-3-yl)cyclopropylmethanol (CAS No. 2229140-43-4) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique structural features provide a foundation for further research and development, opening up new avenues for innovation in these fields. As ongoing studies continue to uncover more about its properties and activities, 1-(furan-3-yl)cyclopropylmethanol is poised to play a significant role in advancing scientific knowledge and technological advancements.